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Compound of Interest

Compound Name: Pyridofylline

CAS No.: 53403-97-7

Cat. No.: B14173611

Get Quote

Introduction and Mechanistic Overview
Pyridofylline (CAS 53403-97-7) is a unique pharmacological complex combining 7-(2-

hydroxyethyl)theophylline hydrogen sulfate with pyridoxol (Vitamin B6) in a 1:1 ratio[1]. This

dual-component structure makes it a highly valuable tool compound in cell culture models

focusing on respiratory pharmacology, endothelial dysfunction, and neuroprotection.

The mechanism of action is bifurcated:

Theophylline Moiety: Acts as a competitive inhibitor of phosphodiesterase (PDE) enzymes

(preventing the degradation of intracellular cAMP) and functions as an adenosine receptor

antagonist, driving smooth muscle relaxation[2].

Pyridoxine Moiety: Serves as a prodrug for pyridoxal 5'-phosphate. In cellular models, it

mitigates oxidative stress by activating the Nrf-2/HO-1 antioxidant pathway and protects

vascular endothelial cells from injury[3]. Furthermore, pyridoxine deficiency models

demonstrate its critical role in cellular immune responses and lymphocyte proliferation.
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Fig 1. Dual mechanism of action of pyridofylline components in cellular models.

Physicochemical Properties
Understanding the physicochemical properties of pyridofylline is critical for maintaining its

stability in solution. The sulfate linkage and the pyridoxine component dictate its solubility and

sensitivity to environmental factors.

Table 1: Physicochemical Profile

Property Value

Chemical Name

3,7-Dihydro-1,3-dimethyl-7-[2-

(sulfooxy)ethyl]-1H-purine-2,6-dione compd with

5-hydroxy-6-methyl-3,4-pyridinedimethanol

CAS Number 53403-97-7

Molecular Formula C₁₇H₂₃N₅O₉S

Molecular Weight 473.46 g/mol

Appearance Crystalline powder (Melting point: 144-146°C)[1]

Primary Targets
Phosphodiesterase (PDE), Adenosine

Receptors, Nrf-2/HO-1
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To ensure a self-validating and highly reproducible experimental system, stock solutions must

be prepared with strict adherence to light and temperature controls.

Table 2: Recommended Stock Solution Parameters

Solvent
Target
Concentration

Storage Temp Shelf Life
Application
Notes

Sterile ddH₂O
10 mM (4.73

mg/mL)
-20°C 3-6 months

Preferred for

physiological

assays; requires

filter sterilization.

DMSO
50 mM (23.67

mg/mL)
-20°C 6 months

Ideal for high-

throughput

screening; keep

final DMSO

<0.1% in culture.

Step-by-Step Protocol (10 mM Aqueous Stock)
Materials Required:

Pyridofylline powder (≥98% purity)

Sterile, endotoxin-free double-distilled water (ddH₂O)

0.22 µm Polyethersulfone (PES) syringe filter

Sterile amber microcentrifuge tubes

Workflow:
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Step 1: Weighing

Weigh 4.73 mg for 1 mL of 10 mM stock

Step 2: Dissolution

Dissolve in ddH2O without heat

Step 3: Sterilization

Filter through 0.22 µm PES membrane

Step 4: Aliquoting

Dispense into amber vials in dark

Step 5: Storage

Store at -20°C to prevent degradation

Click to download full resolution via product page

Fig 2. Standardized workflow for the preparation and storage of pyridofylline stock solutions.

Detailed Methodology & Expert Insights:

Weighing: Weigh exactly 4.73 mg of pyridofylline.

Causality/Insight: Ensure the powder is fully equilibrated to room temperature before

opening the desiccator. Cold powder will attract condensation, leading to premature

hydrolysis of the sulfate ester linkage.

Dissolution: Add 1.0 mL of sterile ddH₂O and vortex gently for 30–60 seconds.
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Causality/Insight: Do not use heat or sonication. The pyridoxine moiety is thermolabile.

Heating the solution above 37°C will accelerate the degradation of the vitamin B6

component, compromising the Nrf-2/HO-1 activation potential[3].

Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter into a sterile tube.

Causality/Insight: PES membranes are strictly required due to their ultra-low protein and

small-molecule binding characteristics. Using nylon or cellulose acetate filters can result in

up to 15% loss of the active compound.

Aliquoting and Storage: Dispense the filtered solution into 50 µL or 100 µL aliquots using

amber microcentrifuge tubes and immediately transfer to -20°C.

Causality/Insight: Pyridoxine is highly photosensitive. Amber tubes prevent UV-induced

structural cleavage. Furthermore, aliquoting creates a self-validating system by eliminating

freeze-thaw cycles. Repeated freezing and thawing will cause the theophylline moiety to

precipitate out of the complex, leading to inaccurate dosing in downstream assays.

In Vitro Applications and Dosing
When applying pyridofylline to cell cultures, the working concentration depends heavily on the

target pathway.

Airway Smooth Muscle (ASM) Cells: To study bronchodilation via PDE inhibition and

adenosine receptor antagonism, working concentrations of 10 µM to 50 µM are

recommended[2].

Human Umbilical Vein Endothelial Cells (HUVECs): For endothelial protection assays and

mitigation of oxidative stress via the Nrf-2/HO-1 pathway, higher concentrations ranging from

50 µM to 200 µM are typically required to achieve a robust phenotypic response[3].

Protocol Note: Always dilute the stock solution directly into pre-warmed (37°C) complete culture

media immediately before treating the cells. Do not leave the diluted media exposed to ambient

light for prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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